Cas no 922985-23-7 (N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide)

• Product Name: N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide
• CAS No: 922985-23-7
• MF: C₂₄H₁₉NO₆S
• MW: 449.47576546669
• CID: 5498113
• Update Time: 2025-10-31

N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(9,10-dioxoanthracen-2-yl)-3-(4-methoxyphenyl)sulfonylpropanamide
• N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide

• Inchi： 1S/C24H19NO6S/c1-31-16-7-9-17(10-8-16)32(29,30)13-12-22(26)25-15-6-11-20-21(14-15)24(28)19-5-3-2-4-18(19)23(20)27/h2-11,14H,12-13H2,1H3,(H,25,26)
• InChI Key： MGEJGGCLAQPQNM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2C(=C1)C(=O)C1=C(C=CC=C1)C2=O)(=O)CCS(C1=CC=C(OC)C=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones

Additional information on N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide

Introduction to N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide (CAS No. 922985-23-7)

N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 922985-23-7, represents a unique blend of structural complexity and potential biological activity. Its molecular structure incorporates key functional groups that make it a promising candidate for further investigation in various therapeutic applications.

The core structure of this compound is derived from anthracene, a well-known aromatic hydrocarbon that has been extensively studied for its pharmacological properties. The presence of a 9,10-dioxo group in the anthracene ring introduces a high level of electrophilicity, which can be exploited for various chemical reactions and interactions. This feature, combined with the amide and sulfonyl groups, enhances the compound's potential to interact with biological targets.

The 3-(4-methoxybenzenesulfonyl) moiety adds another layer of complexity to the molecule. The methoxy group provides a slight electron-donating effect, which can influence the electronic properties of the sulfonyl group. This group is particularly interesting because sulfonyl compounds are known for their wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The combination of these features in N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide suggests that it may exhibit multiple modes of action.

In recent years, there has been growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The anthracene derivatives have been particularly studied for their potential in cancer therapy. For instance, some anthracene-based compounds have shown promise as kinase inhibitors and DNA intercalators. The specific modifications present in N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide may contribute to its ability to interact with such targets.

The pharmaceutical industry has been actively exploring new synthetic routes to produce complex organic molecules like this one. The synthesis of N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed oxidations have been employed to construct the desired molecular framework.

Efforts to understand the biological activity of this compound have led to several intriguing findings. Preclinical studies have suggested that it may possess inhibitory effects on certain enzymes and receptors involved in disease progression. These findings are particularly exciting because they could lead to the development of new therapeutic strategies for conditions where current treatments are limited or ineffective.

The development of new drugs often involves a multidisciplinary approach, integrating knowledge from chemistry, biology, and medicine. Computational modeling and high-throughput screening techniques have played crucial roles in identifying potential drug candidates like N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide. These tools allow researchers to predict how a compound will behave in biological systems before investing significant resources in further testing.

The safety and efficacy of any new drug must be rigorously evaluated through clinical trials before it can be approved for human use. Regulatory agencies such as the FDA and EMA have established stringent guidelines to ensure that drugs are both safe and effective. The process involves multiple phases of testing, starting from small-scale studies in healthy volunteers to larger-scale trials involving patients with the target disease.

The potential applications of N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide extend beyond traditional pharmaceuticals. Its unique chemical structure makes it a valuable tool for research purposes as well. Scientists can use this compound as a scaffold to develop new derivatives with enhanced properties or as an intermediate in synthetic chemistry.

The future direction of research on this compound will likely involve both experimental and computational approaches. Further optimization of its structure may lead to improved biological activity and reduced toxicity. Additionally, exploring its mechanism of action will provide deeper insights into how it interacts with biological targets and could inform the design of related compounds.

In conclusion, N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide is a promising compound with significant potential in the field of pharmaceutical research. Its unique structure and reported biological activity make it an attractive candidate for further investigation. As research continues to uncover new applications for this molecule, it is likely to play an important role in the development of future therapies.